Cas no 53064-74-7 (3-Thiopheneacetic acid,1-methylethyl ester)

3-Thiopheneacetic acid,1-methylethyl ester structure
53064-74-7 structure
Product Name:3-Thiopheneacetic acid,1-methylethyl ester
CAS No:53064-74-7
MF:C9H12O2S
MW:184.255381584167
CID:371157
PubChem ID:104400
Update Time:2025-04-19

3-Thiopheneacetic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiopheneacetic acid,1-methylethyl ester
    • isopropyl thiophene-3-acetate
    • propan-2-yl 2-thiophen-3-ylacetate
    • propan-2-yl thiophen-3-ylacetate
    • 3-Thiopheneacetic acid, 1-methylethyl ester
    • 1-Methylethyl 3-thiopheneacetate
    • Isopropyl 2-(thien-3-yl)acetate
    • EINECS 258-338-1
    • NS00032643
    • DTXSID10201127
    • 53064-74-7
    • ZQ2HHK6TU2
    • AKOS008947885
    • Inchi: 1S/C9H12O2S/c1-7(2)11-9(10)5-8-3-4-12-6-8/h3-4,6-7H,5H2,1-2H3
    • InChI Key: UHMOHYVZZQBQIB-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(=O)OC(C)C

Computed Properties

  • Exact Mass: 184.05586
  • Monoisotopic Mass: 184.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.115
  • Boiling Point: 241.3°C at 760 mmHg
  • Flash Point: 99.7°C
  • Refractive Index: 1.515
  • PSA: 26.3
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